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Compound of Interest

Magnesium perchlorate
Compound Name:

hexahydrate

Cat. No.: B079274

In the meticulous world of scientific research and pharmaceutical development, the removal of
water to ensure an anhydrous environment is a critical, yet often overlooked, procedural step.
The choice of drying agent can significantly impact experimental outcomes, product stability,
and laboratory safety. This guide provides an in-depth comparison of two highly effective
desiccants: magnesium perchlorate and molecular sieves, offering researchers the data and
protocols necessary to make an informed decision for their specific applications.

At a Glance: Key Performance Metrics

A summary of the key performance characteristics of magnesium perchlorate and molecular
sieves is presented below, offering a rapid comparative overview.
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Feature

Magnesium Perchlorate

Molecular Sieves

Drying Efficiency

Exceptionally high; can reduce
residual water to 0.002 mg/L of

air.

Very high; can reduce moisture

levels to <1 ppmv.

Water Absorption Capacity

High; can absorb up to 60% of

its own weight.

High; typically 14-22% of their
weight, depending on the type

and conditions.

Regeneration

Possible by heating at 220°C
under vacuum.

Readily regenerated by
heating (200-320°C) and/or

applying a vacuum.

Chemical Nature

Powerful oxidizing agent.

Crystalline aluminosilicates

(zeolites).

Selectivity

Non-selective; reacts with

water.

Selective based on molecular
size due to uniform pore

structure.

Safety Profile

High Hazard: Strong oxidizer,
potential explosion risk with

organic materials or heat.

Generally Safe: Not a strong
oxidizer, considered a safer

alternative.

Primary Applications

Drying of gases for analysis
(use is now discouraged due

to safety concerns).

Drying of solvents, gases, and
in packaging of sensitive

materials.

Deep Dive into Performance and Functionality

Magnesium Perchlorate: The Powerhouse with a Caveat

Magnesium perchlorate, often sold under the trade name Anhydrone, is a white crystalline solid
renowned for its exceptional drying efficiency. It is a highly hygroscopic salt that readily absorbs
water from its surroundings. Its ability to reduce residual moisture to mere micrograms per liter
of gas makes it one of the most effective desiccants known.

However, its potent drying capability is overshadowed by significant safety concerns.
Magnesium perchlorate is a strong oxidizing agent and can form explosive mixtures with a wide
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range of organic compounds, reducing agents, and even finely powdered metals. Due to these
inherent risks, its use as a general-purpose drying agent is now strongly discouraged in many
laboratories.

Molecular Sieves: The Selective and Safe Workhorse

Molecular sieves are a class of materials, typically zeolites, characterized by a precise and
uniform pore structure. This unique feature allows them to selectively adsorb molecules based
on their size and polarity. Water, being a small and highly polar molecule, is readily and strongly
adsorbed into the pores of many types of molecular sieves, particularly the 3A and 4A varieties.

This size-sieving mechanism makes them highly efficient at removing water while leaving larger
solvent or gas molecules untouched. Their water absorption capacity is substantial, and they
can be easily regenerated for reuse by heating to drive off the adsorbed moisture. Crucially,
molecular sieves are chemically inert in most applications and do not pose the same oxidative
hazards as magnesium perchlorate, making them a much safer choice for routine laboratory
use.

Experimental Protocols

To aid researchers in the empirical evaluation of drying agents for

» To cite this document: BenchChem. [A Head-to-Head Battle of Desiccants: Magnesium
Perchlorate vs. Molecular Sieves]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079274#comparison-of-magnesium-perchlorate-and-
molecular-sieves-for-drying]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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